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Compound of Interest

Compound Name: 4-Bromo-3,3-dimethylindoline

Cat. No.: B567688

4-Bromo-3,3-dimethylindoline is a halogenated heterocyclic compound with applications in
organic synthesis, particularly in the development of pharmaceutical agents and complex
molecular scaffolds.[1][2] Its structure, featuring an indoline core with bromine and dimethyl
substitutions, presents specific chemical reactivity and potential biological activity.[2][3][4] Due
to the lack of a specific Safety Data Sheet (SDS), the hazard profile is extrapolated from
structurally similar compounds, such as 4-bromoindoline and other brominated anilines.

1.1 Hazard Classification (Anticipated)

Based on data for analogous compounds, 4-Bromo-3,3-dimethylindoline should be treated
as a hazardous substance with the following potential classifications:

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if
inhaled.[5][6]

Skin Corrosion/Irritation: Causes skin irritation.[5][6][7]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[5][6][7]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[6][7][8]

Table 1: GHS Hazard Statements for Structurally Similar Compounds
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Hazard Statement

Description

Source Compounds

4-Bromo-N,N-dimethylaniline,

H302 Harmful if swallowed 4-Bromo-2,6-dimethylaniline[5]
[6]
4-Bromo-N,N-dimethylaniline,

H312 Harmful in contact with skin 4-Bromo-2,6-dimethylaniline[5]
[6]
4-Bromoindoline, 4-Bromo-

H315 Causes skin irritation ) .
N,N-dimethylaniline[5][7]

) S 4-Bromoindoline, 4-Bromo-

H319 Causes serious eye irritation ) »
N,N-dimethylaniline[5][7]
4-Bromo-N,N-dimethylaniline,

H332 Harmful if inhaled 4-Bromo-2,6-dimethylaniline[5]
[6]

) o 4-Bromoindoline, 4-Bromo-3-

H335 May cause respiratory irritation

methyl-1H-indole[7][8]

Section 2: Prudent Practices for Safe Handling and

Storage

A systematic approach to handling and storage is paramount to ensuring personnel safety and

maintaining the integrity of the compound.

2.1 Engineering Controls and Personal Protective Equipment (PPE)

The primary line of defense against exposure is a combination of effective engineering controls

and appropriate PPE.

« Ventilation: All work with 4-Bromo-3,3-dimethylindoline, including weighing and solution

preparation, must be conducted in a certified chemical fume hood to minimize inhalation of

dust or vapors.[5][9]
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o Eye Protection: Wear tightly fitting safety goggles or a face shield conforming to EN 166 (EU)
or NIOSH (US) standards.[10][11]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn. Always
inspect gloves for integrity before use and change them immediately if contaminated. A lab
coat or chemical-resistant apron is also required.[5][7]

» Respiratory Protection: If dust is generated and engineering controls are insufficient, a
NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[9][11]

2.2 Safe Handling Protocol
Adherence to a strict handling protocol is essential.

e Preparation: Before handling, ensure the work area is clean and uncluttered. Locate the
nearest eyewash station and safety shower.[9]

e Weighing and Transfer:
o Perform all weighing operations within a fume hood or a ventilated balance enclosure.

o Use appropriate tools (spatulas) to handle the solid material, avoiding the generation of
dust.[8]

o Close the container securely immediately after use.[7]
e Solution Preparation:
o Add the solid compound slowly to the solvent to avoid splashing.
o If the dissolution process is exothermic, use an ice bath to control the temperature.

e Hygiene: Do not eat, drink, or smoke in the laboratory.[5][7] Wash hands thoroughly with
soap and water after handling the compound, even if gloves were worn.[7][9] Contaminated
clothing should be removed immediately and laundered separately before reuse.[5][7]

Diagram 1: Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 4-Bromo-3,3-dimethylindoline.
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2.3 Storage and Incompatibilities

Proper storage is crucial for maintaining the compound's stability and preventing hazardous
reactions.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[8][12] Keep away from incompatible materials.[8] The recommended storage temperature
may vary, so consult the supplier's information if available. For long-term storage,
refrigeration or freezing (-20°C) might be necessary.[12]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[9]

Section 3: Emergency Procedures and Waste
Disposal

Preparedness for emergencies is a critical component of laboratory safety.

3.1 First Aid Measures

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, provide artificial respiration. Seek immediate medical attention.[5][13]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water
and soap for at least 15 minutes. Seek medical attention if irritation persists.[7][13]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention.[5][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Immediately give a glass of
water. Seek immediate medical attention.[5][7]

3.2 Spill and Leak Response

e Minor Spills:
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o Evacuate non-essential personnel.
o Ensure adequate ventilation and wear appropriate PPE.
o Avoid generating dust.[8]

o Carefully sweep or vacuum up the spilled solid and place it in a suitable, labeled container
for disposal.[7][8]

o Clean the spill area with a suitable solvent and then wash with soap and water.
e Major Spills:
o Evacuate the area immediately and move upwind.[7]

o Alert the appropriate emergency response team and the fire department, informing them
of the location and nature of the hazard.[7]

o Prevent the spill from entering drains or waterways.[7]

Diagram 2: Spill Response Protocol
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Caption: Decision tree for responding to a spill of 4-Bromo-3,3-dimethylindoline.
3.3 Waste Disposal

Dispose of waste material in accordance with all applicable local, state, and federal regulations.
[5][7] The compound and its container should be disposed of as hazardous waste at an
approved waste disposal plant.[5][6] Do not allow the chemical to enter drains or the
environment.[9][14]

Section 4: Physical and Chemical Properties
(Predicted)

While specific data for 4-Bromo-3,3-dimethylindoline is not readily available, the properties of
similar compounds can provide an estimation.

Table 2: Physical and Chemical Data of Related Compounds

4-Bromo-N,N- .
Property ] . 4-Bromoacetanilide
dimethylaniline

CAS Number 586-77-6 103-88-8
Molecular Formula CsH10BrN CsHsBrNO
Melting Point 52 - 54 °C[5] 165 - 169 °C[15]
Boiling Point 264 °CI[5] 305 °CJ[10]

Chemically stable under
- Stable under normal )
Stability B standard ambient
conditions[5][9] -
conditions[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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